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Compound of Interest

Compound Name: Venlafaxine N-oxide-d6

Cat. No.: B15144364

Technical Guide: Venlafaxine N-oxide-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Venlafaxine N-oxide-d6, a
deuterated analog of a venlafaxine metabolite. This document summarizes typical analytical
data found in a Certificate of Analysis, details relevant experimental protocols for its
guantification and characterization, and visualizes key metabolic and signaling pathways
associated with the parent compound, venlafaxine.

Certificate of Analysis Data

While a specific Certificate of Analysis for Venlafaxine N-oxide-d6 is not publicly available, the
following tables represent the typical quantitative data provided by manufacturers for related
deuterated standards, such as (z)-Venlafaxine-d6 HCI.[1] This information is crucial for
ensuring the quality and reliability of experimental results.

Table 1: Identification and General Properties
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Parameter

Specification

Product Name

Venlafaxine N-oxide-d6

CAS Number 1189980-40-2[2]
Molecular Formula C17H21DeNOs3
Molecular Weight 299.44

Appearance White to Off-White Solid
Solubility Chloroform (Slightly)

Storage Conditions

-20°C, Inert atmosphere

Table 2: Purity and Isotopic Enrichment

Analytical Test

Specification

Typical Result

Purity (by HPLC)

>95%

98.15% (at 202 nm)[1]

Isotopic Purity

>95%

99.9%[1]

Isotopic Distribution

Normalized Intensity

d0=0.00%, d1=0.00%,
d2=0.00%, d3=0.00%,
d4=0.04%, d5=0.58%,
d6=99.38%[1]

Table 3: Identity Confirmation

Analytical Test Specification Result
1H NMR Conforms to Structure Conforms[1]
Mass Spectrometry (MS) Conforms to Structure Conforms[1]

Experimental Protocols

Detailed methodologies are essential for the accurate use and analysis of Venlafaxine N-

oxide-d6, which is often employed as an internal standard in pharmacokinetic and metabolic
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studies.

Quantification by Ultra-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UPLC-
MS/MS)

This method is commonly used for the simultaneous determination of venlafaxine and its
metabolites in biological matrices like rat plasma.[3]

o Sample Preparation (Solid Phase Extraction):
o Condition a solid-phase extraction (SPE) cartridge.

o Load the plasma sample, to which Venlafaxine-d6 (as an internal standard) has been
added.

o Wash the cartridge to remove interferences.

o Elute the analytes of interest.

o Evaporate the eluate to dryness and reconstitute in the mobile phase for injection.
o Chromatographic Conditions:

o Column: ACQUITY UPLC® BEH Shield RP18 (1.7 pm, 100 mm x 2.1 mm)[3]

o Mobile Phase: Isocratic elution with water (containing 2 mM ammonium acetate) and
acetonitrile (20:80, v/v)[3]

o Flow Rate: 0.3 mL/min[3]
o Column Temperature: 35 °C
o Injection Volume: 7 pL

e Mass Spectrometry Conditions:

o lonization Mode: Electrospray lonization (ESI), Positive lon Mode[3]
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o Detection Mode: Multiple Reaction Monitoring (MRM)|[3]
o Precursor to Product lon Transitions:

» Venlafaxine: m/z 278.3 - 121.08[3]

» O-desmethylvenlafaxine (ODV): m/z 264.2 - 107.1[3]

» Venlafaxine-d6 (Internal Standard): m/z 284.4 - 121.0[3]

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

NMR spectroscopy is used to confirm the chemical structure of Venlafaxine N-oxide-d6.

Instrumentation: Bruker 400-MHz Fourier Transform (FT)-NMR spectrometer or similar.[4]

o Sample Preparation: Dissolve the compound in a suitable deuterated solvent, such as
DMSO-d6.[4]

 Internal Standard: Tetramethylsilane (TMS) is used as an internal standard, with its chemical
shift referenced to & 0.00 ppm.[4]

o Data Acquisition: Record the *H NMR spectrum. The resulting spectrum is then analyzed to
ensure it is consistent with the expected structure of Venlafaxine N-oxide-d6.

Signaling and Metabolic Pathways
Venlafaxine Metabolism

Venlafaxine undergoes extensive metabolism in the liver, primarily mediated by the cytochrome
P450 (CYP) enzyme system. The major metabolic pathway is O-demethylation to form the
active metabolite O-desmethylvenlafaxine (ODV), predominantly catalyzed by CYP2D6.[5][6][7]
Minor pathways include N-demethylation by CYP3A4 and CYP2C19.[7]
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Caption: Metabolic pathways of venlafaxine.

Potential Antidepressant Signaling Pathways

Research suggests that the antidepressant effects of venlafaxine may be mediated through the
activation of specific intracellular signaling pathways in the hippocampus, a brain region critical

for mood regulation.[8]
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Caption: Potential signaling pathways activated by venlafaxine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

